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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of dipropyl malonate. The information is curated for professionals in research and
development, offering precise data, experimental methodologies, and a logical workflow for
property determination.

Core Physicochemical Properties

Dipropyl malonate, also known as malonic acid dipropyl ester, is a colorless to nearly
colorless liquid.[1] It is identified by the CAS number 1117-19-7.[1][2][3][4][5]

Quantitative Data Summary

The fundamental physicochemical characteristics of dipropyl malonate are summarized in the
table below for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula CoH1604 [21[31[5]
Molecular Weight 188.22 g/mol [21[31[5]
Colorless to Almost colorless
Appearance o [1114]
clear liquid
Boiling Point 229 °C [1114]
Melting Point -77 °C [1][4]

Density (Specific Gravity)

1.01 g/cm3 (at 20/20 °C)

[1]14]

Refractive Index 1.42 [1]

Flash Point 100 °C [1][4]
Very slightly soluble in water;
soluble in alcohol and oils.[4]

N Soluble in ethanol (167.12

Solubility [31[4]
g/L), methanol (226.52 g/L),
and isopropanol (126.23 g/L)
at 25°C.[3]

Purity >98.0% (GC) [1]

Experimental Protocols

While specific experimental records for dipropyl malonate are not publicly detailed, the

following are standard methodologies for determining the key physicochemical properties of a

liquid compound like dipropyl malonate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination, especially for small sample

sizes, is the Thiele tube method.[6]

Apparatus:
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e Thiele tube

e Thermometer

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner)
 Liquid for heating bath (e.g., mineral oil)

Procedure:

A few milliliters of dipropyl malonate are placed in the small test tube.[7]

o Acapillary tube, sealed at one end, is inverted and placed inside the test tube containing the
sample.[6]

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is placed in a Thiele tube filled with a heating liquid, such as mineral oil.[6][8]

e The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate and heat
the sample uniformly.[9]

e As the temperature rises, air trapped in the capillary tube will slowly bubble out.

e When a rapid and continuous stream of bubbles emerges from the capillary tube, heating is
discontinued.[8]

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[9]

Determination of Density (Volumetric Method)

Density is the mass of a substance per unit volume. For a liquid like dipropyl malonate, this
can be determined using a pycnometer or, more simply, a graduated cylinder and a balance.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b072706?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b072706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

[10][11]

Apparatus:

o Graduated cylinder or pycnometer

e Analytical balance

Procedure:

The mass of a clean, dry measuring cylinder is recorded.[10]

» A specific volume of dipropyl malonate (e.g., 20 cm?) is added to the measuring cylinder.
[10]

e The mass of the measuring cylinder containing the liquid is recorded.[10]

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.[10]

e The density is then calculated by dividing the mass of the liquid by its volume.[12]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be measured using a
refractometer.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index.

o Afew drops of dipropyl malonate are placed on the prism of the refractometer.
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e The prism is closed and the instrument is adjusted until the dividing line between the light
and dark fields is sharp and centered in the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the experimental determination of the
core physicochemical properties of a liquid chemical compound such as dipropyl malonate.
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Workflow for Physicochemical Property Determination

Sample Preparation & Purity Check

Obtain Dipropyl Malonate Sample

A
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Determine Boiling Point Assess Solubility

Tabulate Quantitative Data Document Experimental Protocols

Generate Technical Report

Click to download full resolution via product page

Caption: A logical workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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